Cas no 951127-24-5 (tert-butyl N-[(2R,3S)-5-oxo-2-(2,4,5-trifluorophenyl)oxan-3-yl]carbamate)

• Product Name: tert-butyl N-[(2R,3S)-5-oxo-2-(2,4,5-trifluorophenyl)oxan-3-yl]carbamate
• CAS No: 951127-24-5
• MF: C₁₆H₁₈F₃NO₄
• MW: 345.313635349274
• MDL: MFCD20926097
• CID: 3032408
• PubChem ID: 59627525
• Update Time: 2025-05-26

tert-butyl N-[(2R,3S)-5-oxo-2-(2,4,5-trifluorophenyl)oxan-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2R,3S)-5-oxo-2-(2,4,5-trifluorophenyl)tetrahydro-2H-pyran-3-ylcarbamate
• tert-Butyl ((2R,3S)-5-oxo-2-(2,4,5-trifluorophenyl)tetrahydro-2H-pyran-3-yl)carbamate
• tert-butyl [(2R,3S)-5-oxo-2-(2,4,5-trifluorophenyl)tetrahydro-2H-pyran-3-yl]carbamate
• D77519
• tert-butyl [(2r,3s)-5-oxo-2-(2,4,5-trifluorophenyl) tetrahydro-2h-pyran-3-yl]carbamate
• tert-butyl[(2r,3s)-5-oxo-2-(2,4,5-trifluorophenyl)tetrahydro-2h-pyran-3-yl]carbamate
• tert-butyl N-[(2R,3S)-5-oxo-2-(2,4,5-trifluorophenyl)oxan-3-yl]carbamate
• SCHEMBL12720288
• tert-Butyl((2R,3S)-5-oxo-2-(2,4,5-trifluorophenyl)tetrahydro-2H-pyran-3-yl)carbamate
• CS-W000009
• 951127-24-5
• CMWIXZDVRJMOAE-UONOGXRCSA-N

• MDL： MFCD20926097
• Inchi： 1S/C16H18F3NO4/c1-16(2,3)24-15(22)20-13-4-8(21)7-23-14(13)9-5-11(18)12(19)6-10(9)17/h5-6,13-14H,4,7H2,1-3H3,(H,20,22)/t13-,14+/m0/s1
• InChI Key： CMWIXZDVRJMOAE-UONOGXRCSA-N
• SMILES： FC1C=C(C(=CC=1[C@@H]1[C@H](CC(CO1)=O)NC(=O)OC(C)(C)C)F)F

Computed Properties

• Exact Mass: 345.11879254g/mol
• Monoisotopic Mass: 345.11879254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.599

Additional information on tert-butyl N-[(2R,3S)-5-oxo-2-(2,4,5-trifluorophenyl)oxan-3-yl]carbamate

Comprehensive Overview of tert-butyl N-[(2R,3S)-5-oxo-2-(2,4,5-trifluorophenyl)oxan-3-yl]carbamate (CAS No. 951127-24-5)

The compound tert-butyl N-[(2R,3S)-5-oxo-2-(2,4,5-trifluorophenyl)oxan-3-yl]carbamate, identified by its CAS No. 951127-24-5, is a chiral intermediate of significant interest in pharmaceutical and organic chemistry. Its unique structural features, including a 2,4,5-trifluorophenyl moiety and a tert-butyl carbamate group, make it a valuable building block for the synthesis of complex molecules. Researchers and industry professionals often search for "tert-butyl carbamate derivatives" or "chiral oxane synthesis" to explore its applications, reflecting its relevance in modern drug development.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability, a trend driven by the pharmaceutical industry's focus on precision medicine. The presence of fluorine atoms in tert-butyl N-[(2R,3S)-5-oxo-2-(2,4,5-trifluorophenyl)oxan-3-yl]carbamate aligns with this trend, as fluorination is a key strategy in optimizing drug candidates. Searches for "fluorinated pharmaceutical intermediates" or "CAS 951127-24-5 applications" highlight its growing importance in medicinal chemistry.

The stereochemistry of this compound, denoted by the (2R,3S) configuration, is critical for its biological activity and synthetic utility. Asymmetric synthesis techniques, such as enantioselective catalysis, are often employed to produce such chiral intermediates. This aligns with the increasing interest in "stereoselective synthesis methods" and "chiral building blocks for APIs" (Active Pharmaceutical Ingredients), topics frequently explored in academic and industrial research forums.

From a synthetic perspective, the oxan-3-yl ring system in tert-butyl N-[(2R,3S)-5-oxo-2-(2,4,5-trifluorophenyl)oxan-3-yl]carbamate offers versatility for further functionalization. Chemists often investigate "oxane ring modifications" or "carbamate protection strategies" to tailor the compound for specific applications. Its tert-butyloxycarbonyl (Boc) group, a widely used protecting group in peptide synthesis, further enhances its utility in multi-step organic transformations.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize such intermediates. Queries like "eco-friendly synthesis of fluorinated heterocycles" or "Boc-protected compounds sustainable production" reflect this shift. The compound's potential for scalable and environmentally benign synthesis is a topic of active investigation, particularly in light of stricter regulatory requirements for pharmaceutical manufacturing.

Analytical characterization of tert-butyl N-[(2R,3S)-5-oxo-2-(2,4,5-trifluorophenyl)oxan-3-yl]carbamate typically involves advanced techniques such as HPLC (High-Performance Liquid Chromatography), NMR spectroscopy, and mass spectrometry. These methods ensure the compound's purity and stereochemical integrity, which are essential for its intended applications. The search terms "analytical methods for chiral intermediates" and "CAS 951127-24-5 characterization" underscore the importance of rigorous quality control in its production and use.

Looking ahead, the compound's role in the development of novel therapeutics is expected to expand. With the rise of targeted therapies and personalized medicine, intermediates like tert-butyl N-[(2R,3S)-5-oxo-2-(2,4,5-trifluorophenyl)oxan-3-yl]carbamate will likely play a pivotal role in the synthesis of next-generation drugs. Its combination of fluorine substitution, chiral centers, and protective groups makes it a versatile tool for medicinal chemists addressing unmet medical needs.